Cas no 81252-26-8 (Benzoic acid--(5-chlorooxolan-2-yl)methanol (1/1))

• Product Name: Benzoic acid--(5-chlorooxolan-2-yl)methanol (1/1)
• CAS No: 81252-26-8
• MF: C₁₂H₁₅ClO₄
• MW: 258.698103189468
• CID: 2802991
• PubChem ID: 71407451
• Update Time: 2025-04-21

Benzoic acid--(5-chlorooxolan-2-yl)methanol (1/1) Chemical and Physical Properties

Names and Identifiers

• DTXSID90828018
• Benzoic acid--(5-chlorooxolan-2-yl)methanol (1/1)
• 81252-26-8

• Inchi： 1S/C7H6O2.C5H9ClO2/c8-7(9)6-4-2-1-3-5-6;6-5-2-1-4(3-7)8-5/h1-5H,(H,8,9);4-5,7H,1-3H2
• InChI Key： YNRQTLJPALUZNS-UHFFFAOYSA-N
• SMILES： ClC1CCC(CO)O1.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.0658866Da
• Monoisotopic Mass: 258.0658866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų